Cas no 2309346-81-2 (4-({2,4-dioxo-3-propyl-1H,2H,3H,4H-thieno3,2-dpyrimidin-1-yl}methyl)benzonitrile)
4-({2,4-dioxo-3-propyl-1H,2H,3H,4H-thieno3,2-dpyrimidin-1-yl}methyl)benzonitrile Chemical and Physical Properties
Names and Identifiers
-
- 4-((2,4-dioxo-3-propyl-3,4-dihydrothieno[3,2-d]pyrimidin-1(2H)-yl)methyl)benzonitrile
- 4-[(2,4-dioxo-3-propylthieno[3,2-d]pyrimidin-1-yl)methyl]benzonitrile
- 4-({2,4-dioxo-3-propyl-1H,2H,3H,4H-thieno3,2-dpyrimidin-1-yl}methyl)benzonitrile
-
- Inchi: 1S/C17H15N3O2S/c1-2-8-19-16(21)15-14(7-9-23-15)20(17(19)22)11-13-5-3-12(10-18)4-6-13/h3-7,9H,2,8,11H2,1H3
- InChI Key: LLDSUAZVOKABRN-UHFFFAOYSA-N
- SMILES: S1C=CC2=C1C(N(C(N2CC1C=CC(C#N)=CC=1)=O)CCC)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 23
- Rotatable Bond Count: 4
- Complexity: 521
- XLogP3: 2.9
- Topological Polar Surface Area: 92.6
4-({2,4-dioxo-3-propyl-1H,2H,3H,4H-thieno3,2-dpyrimidin-1-yl}methyl)benzonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6609-4607-2μmol |
4-({2,4-dioxo-3-propyl-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl}methyl)benzonitrile |
2309346-81-2 | 2μmol |
$57.0 | 2023-09-07 | ||
| Life Chemicals | F6609-4607-5μmol |
4-({2,4-dioxo-3-propyl-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl}methyl)benzonitrile |
2309346-81-2 | 5μmol |
$63.0 | 2023-09-07 | ||
| Life Chemicals | F6609-4607-10μmol |
4-({2,4-dioxo-3-propyl-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl}methyl)benzonitrile |
2309346-81-2 | 10μmol |
$69.0 | 2023-09-07 | ||
| Life Chemicals | F6609-4607-20μmol |
4-({2,4-dioxo-3-propyl-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl}methyl)benzonitrile |
2309346-81-2 | 20μmol |
$79.0 | 2023-09-07 | ||
| Life Chemicals | F6609-4607-1mg |
4-({2,4-dioxo-3-propyl-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl}methyl)benzonitrile |
2309346-81-2 | 1mg |
$54.0 | 2023-09-07 | ||
| Life Chemicals | F6609-4607-2mg |
4-({2,4-dioxo-3-propyl-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl}methyl)benzonitrile |
2309346-81-2 | 2mg |
$59.0 | 2023-09-07 | ||
| Life Chemicals | F6609-4607-3mg |
4-({2,4-dioxo-3-propyl-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl}methyl)benzonitrile |
2309346-81-2 | 3mg |
$63.0 | 2023-09-07 | ||
| Life Chemicals | F6609-4607-4mg |
4-({2,4-dioxo-3-propyl-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl}methyl)benzonitrile |
2309346-81-2 | 4mg |
$66.0 | 2023-09-07 | ||
| Life Chemicals | F6609-4607-5mg |
4-({2,4-dioxo-3-propyl-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl}methyl)benzonitrile |
2309346-81-2 | 5mg |
$69.0 | 2023-09-07 | ||
| Life Chemicals | F6609-4607-10mg |
4-({2,4-dioxo-3-propyl-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl}methyl)benzonitrile |
2309346-81-2 | 10mg |
$79.0 | 2023-09-07 |
4-({2,4-dioxo-3-propyl-1H,2H,3H,4H-thieno3,2-dpyrimidin-1-yl}methyl)benzonitrile Related Literature
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
Additional information on 4-({2,4-dioxo-3-propyl-1H,2H,3H,4H-thieno3,2-dpyrimidin-1-yl}methyl)benzonitrile
Introduction to 4-({2,4-dioxo-3-propyl-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl}methyl)benzonitrile (CAS No: 2309346-81-2)
4-({2,4-dioxo-3-propyl-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl}methyl)benzonitrile is a sophisticated organic compound with a molecular structure that has garnered significant attention in the field of pharmaceutical chemistry. This compound, identified by its CAS number 2309346-81-2, represents a unique intersection of heterocyclic chemistry and medicinal applications. Its molecular framework incorporates elements from both thienopyrimidine and benzonitrile moieties, which are well-documented for their potential in drug discovery and development.
The thienopyrimidine core is particularly noteworthy due to its presence in numerous bioactive molecules. Thienopyrimidines have been extensively studied for their roles as kinase inhibitors, particularly in targeting pathways involved in cancer and inflammation. The specific substitution pattern in this compound, featuring a propyl group at the 3-position and a nitrile group at the 1-position of the thienopyrimidine ring, suggests a tailored design aimed at optimizing pharmacokinetic properties and enhancing binding affinity to biological targets.
Besides the thienopyrimidine component, the benzonitrile moiety contributes to the overall pharmacophore by providing a hydrophobic surface that can interact favorably with lipid-rich environments within biological membranes. This feature is crucial for compounds intended to penetrate cellular barriers and reach intracellular targets. The benzonitrile group also offers potential for further chemical modification, allowing for the synthesis of derivatives with enhanced therapeutic profiles.
Recent advancements in computational chemistry have enabled more precise predictions of the biological activity of such complex molecules. Molecular docking studies have been instrumental in understanding how this compound might interact with enzymes and receptors relevant to therapeutic intervention. Preliminary simulations suggest that the propyl-substituted thienopyrimidine ring could engage with pockets on target proteins that are often exploited by existing drugs.
In parallel, experimental approaches have been employed to validate these computational hypotheses. In vitro assays have shown promising interactions with certain kinases, indicating potential utility in modulating signaling pathways associated with diseases such as cancer. The benzonitrile group appears to play a role in stabilizing these interactions through favorable hydrophobic interactions and possible hydrogen bonding opportunities.
The synthesis of this compound represents a testament to the ingenuity of modern organic chemistry. Multi-step synthetic routes have been developed that leverage transition metal catalysis to construct the intricate thienopyrimidine scaffold efficiently. These methods not only highlight the synthetic chemist's ability to forge complex molecular architectures but also underscore the importance of green chemistry principles in optimizing reaction conditions for sustainability.
The pharmacological evaluation of 4-({2,4-dioxo-3-propyl-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl}methyl)benzonitrile is ongoing across multiple research groups. Preclinical studies are being designed to assess its efficacy and safety profile in relevant disease models. The hope is that this compound will emerge as a lead candidate for further development into a novel therapeutic agent.
The integration of cutting-edge technologies such as artificial intelligence (AI) into drug discovery is revolutionizing how compounds like this are identified and optimized. AI-driven platforms can analyze vast datasets to predict properties such as solubility, metabolic stability, and toxicity before extensive experimental work is undertaken. This approach not only accelerates the drug development process but also reduces attrition rates by identifying problematic candidates early on.
The role of 4-({2,4-dioxo-3-propyl-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl}methyl)benzonitrile within the broader landscape of medicinal chemistry underscores its significance as a potential therapeutic entity. Its unique structural features make it an attractive candidate for further exploration in both academic and industrial settings. As research progresses, it is anticipated that insights gained from studying this compound will contribute valuable knowledge to the field.
The journey from initial discovery to clinical application involves numerous challenges but also holds immense promise for addressing unmet medical needs. Collaborative efforts between chemists, biologists, pharmacologists, and clinicians are essential for translating laboratory findings into tangible benefits for patients worldwide. Compounds like 4-({2,4-dioxo-3-propyl-1H,2H,
2309346-81-2 (4-({2,4-dioxo-3-propyl-1H,2H,3H,4H-thieno3,2-dpyrimidin-1-yl}methyl)benzonitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)